Cas no 1157693-28-1 (2-(5-bromofuran-2-yl)cyclopropan-1-amine)

• Product Name: 2-(5-bromofuran-2-yl)cyclopropan-1-amine
• CAS No: 1157693-28-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 6132899
• PubChem ID: 43810326
• Update Time: 2025-07-21

2-(5-bromofuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)cyclopropan-1-amine
• Cyclopropanamine, 2-(5-bromo-2-furanyl)-
• EN300-1253485
• AKOS009997182
• CS-0285291
• 1157693-28-1

• Inchi： 1S/C7H8BrNO/c8-7-2-1-6(10-7)4-3-5(4)9/h1-2,4-5H,3,9H2
• InChI Key： GNHMFOXDCNCVFQ-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C(Br)O1

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.629±0.06 g/cm3(Predicted)
• Boiling Point: 233.2±40.0 °C(Predicted)
• pka: 8.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-bromofuran-2-yl)cyclopropan-1-amine

Professional Introduction to 2-(5-bromofuran-2-yl)cyclopropan-1-amine (CAS No. 1157693-28-1)

2-(5-bromofuran-2-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural features and potential biological activities. This compound, identified by the CAS number 1157693-28-1, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure of this compound consists of a cyclopropane ring linked to a furan moiety, which is further substituted with a bromine atom and an amine group. Such structural motifs are often explored for their ability to interact with biological targets, making them valuable in drug discovery processes.

The cyclopropane ring in 2-(5-bromofuran-2-yl)cyclopropan-1-amine is a key feature that contributes to its pharmacological properties. Cyclopropane rings are known for their strain, which can enhance the reactivity and binding affinity of molecules. This strain can be exploited to design compounds that exhibit higher efficacy and selectivity when interacting with biological receptors. The presence of the furan ring further adds to the complexity of the molecule, providing additional sites for interaction with biological targets. The bromine substituent on the furan ring introduces a polar region that can influence solubility and binding properties, while the amine group serves as a hydrogen bond acceptor or donor, depending on the context.

In recent years, there has been growing interest in the use of heterocyclic compounds like 2-(5-bromofuran-2-yl)cyclopropan-1-amine in pharmaceutical research. Heterocycles are ubiquitous in bioactive molecules and are often found in natural products and drug candidates. The combination of a cyclopropane ring with a furan moiety creates a scaffold that is both structurally unique and biologically relevant. This compound has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 2-(5-bromofuran-2-yl)cyclopropan-1-amine is its versatility in medicinal chemistry. The presence of multiple functional groups allows for extensive structural modifications, enabling chemists to fine-tune the properties of the molecule. For instance, the bromine atom can be used as a handle for further derivatization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce new functional groups and improve pharmacokinetic profiles.

The amine group in this compound also offers opportunities for chemical modification. It can be converted into various derivatives, such as amides, esters, or ureas, which can alter the pharmacological properties of the molecule. These modifications are crucial for optimizing drug candidates for clinical use. For example, amide derivatives often exhibit improved solubility and metabolic stability, making them more suitable for oral administration.

Recent studies have highlighted the potential of 2-(5-bromofuran-2-yl)cyclopropan-1-amine as a lead compound for developing novel therapeutics. Researchers have demonstrated its ability to interact with specific biological targets by employing computational modeling and experimental validation techniques. These studies have revealed that this compound can modulate key signaling pathways involved in disease progression. For instance, it has been shown to inhibit enzymes that are overexpressed in cancer cells, leading to reduced tumor growth and metastasis.

The structural features of 2-(5-bromofuran-2-yl)cyclopropan-1-amine make it an attractive candidate for further investigation in drug discovery programs. The cyclopropane ring provides a rigid scaffold that can optimize binding interactions with biological targets, while the furan and bromine substituents introduce additional functional sites for chemical modification. The amine group further enhances the versatility of this compound, allowing for diverse derivatization strategies.

In conclusion, 2-(5-bromofuran-2-yl)cyclopropan-1-amine (CAS No. 1157693-28-1) represents a promising compound in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts across various therapeutic areas.